![molecular formula C19H26FNO2 B6418238 N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide CAS No. 1091048-06-4](/img/structure/B6418238.png)
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide
Overview
Description
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide (N-FOMC) is a novel small molecule that has been developed as an inhibitor of the enzyme dihydrofolate reductase (DHFR). It has been used in a number of laboratory experiments to study the effects of DHFR inhibition on biochemical and physiological processes.
Mechanism of Action
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide acts as an inhibitor of DHFR, an enzyme involved in the production of tetrahydrofolate (THF), an important cofactor in numerous biochemical pathways. By inhibiting DHFR, N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide prevents the formation of THF, thus blocking the biochemical pathways that depend on it.
Biochemical and Physiological Effects
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to reduce the expression of certain genes involved in cancer progression. It has also been shown to inhibit the growth of certain bacteria, and to reduce the production of certain toxins.
Advantages and Limitations for Lab Experiments
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide has a number of advantages for laboratory experiments. It is relatively simple and cost effective to synthesize, and it has been shown to have a number of biochemical and physiological effects. However, there are also some limitations to its use in laboratory experiments. For example, it has not been extensively tested in vivo, and its effects on humans are still not fully understood.
Future Directions
There are a number of potential future directions for the use of N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide in laboratory experiments. For example, it could be used in further studies of the effects of DHFR inhibition on biochemical and physiological processes. It could also be used to study the effects of DHFR inhibition on cell growth and proliferation, as well as the effects of DHFR inhibition on the expression of certain genes. Additionally, it could be used to study the effects of DHFR inhibition on the production of certain toxins, and to explore the potential therapeutic applications of DHFR inhibition. Finally, it could be used to explore the potential of using N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide as a drug for the treatment of certain diseases.
Synthesis Methods
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide is synthesized via a two-step synthesis method. The first step involves the reaction of 4-fluorophenyl isocyanate with 4-methylcyclohexanecarboxylic acid in the presence of triethylamine as a base. The second step involves the reaction of N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide with methyl iodide to form the desired N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide product. This method is relatively simple and cost effective, making it an attractive option for laboratory experiments.
Scientific Research Applications
N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide has been used in a number of scientific research applications, including studies of the effects of DHFR inhibition on biochemical and physiological processes. It has also been used to study the effects of DHFR inhibition on cell growth and proliferation, as well as the effects of DHFR inhibition on the expression of certain genes.
properties
IUPAC Name |
N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26FNO2/c20-17-8-6-16(7-9-17)19(10-12-23-13-11-19)14-21-18(22)15-4-2-1-3-5-15/h6-9,15H,1-5,10-14H2,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTCHUIWWELXLFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NCC2(CCOCC2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-{1-[(2-chlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine](/img/structure/B6418155.png)
![7-[(3-chlorophenyl)methyl]-3,9-dimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione](/img/structure/B6418156.png)
![3-[4-(benzyloxy)phenyl]-5-methyl-9-[(4-methylphenyl)methyl]-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione](/img/structure/B6418167.png)
![3-[4-(benzyloxy)phenyl]-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione](/img/structure/B6418169.png)
![9-benzyl-3-[4-(benzyloxy)phenyl]-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione](/img/structure/B6418177.png)
![2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide](/img/structure/B6418189.png)
![1,3-dimethyl-8-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B6418191.png)
![3,5-dimethyl-N-[(4-phenyloxan-4-yl)methyl]benzamide](/img/structure/B6418199.png)
![N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}cyclohexanecarboxamide](/img/structure/B6418211.png)
![2-chloro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide](/img/structure/B6418216.png)
![N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclopentanecarboxamide](/img/structure/B6418233.png)
![N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide](/img/structure/B6418240.png)
![N-[(furan-2-yl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide](/img/structure/B6418251.png)
![N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide](/img/structure/B6418259.png)